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Cat. No.: B12409663 Get Quote

An In-Depth Technical Guide to Tetrasul-d4

Disclaimer: Direct experimental data for Tetrasul-d4 is limited. This guide is based on the

known properties of its non-deuterated counterpart, Tetrasul, and established scientific

principles for deuterated compounds. Assumptions regarding the location of deuterium atoms

and representative experimental protocols are clearly stated.

Introduction
Tetrasul-d4 is the deuterated form of Tetrasul, an organochlorine acaricide.[1][2] The "d4"

designation indicates that four hydrogen atoms in the molecule have been replaced by

deuterium atoms. This isotopic labeling makes Tetrasul-d4 an ideal internal standard for

quantitative analysis of Tetrasul in various matrices using mass spectrometry-based methods.

[3] Deuterated standards are crucial in analytical chemistry as they exhibit nearly identical

chemical and physical properties to the analyte but are distinguishable by their higher mass,

allowing for accurate correction of analyte loss during sample preparation and instrumental

analysis.[3][4]

This guide provides a comprehensive overview of the physical and chemical properties of

Tetrasul-d4, its proposed mechanism of action, and detailed, representative experimental

protocols for its synthesis and analysis. For the purposes of this guide, it is assumed that the

four deuterium atoms are located on the p-chlorophenyl ring, a common labeling pattern for

such internal standards.
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The physicochemical properties of Tetrasul-d4 are expected to be very similar to those of

Tetrasul, with the primary difference being its molecular weight.

Table 1: Physical and Chemical Properties of Tetrasul and Tetrasul-d4

Property Tetrasul
Tetrasul-d4
(Predicted)

Source(s)

Molecular Formula C₁₂H₆Cl₄S C₁₂H₂D₄Cl₄S

Molecular Weight 324.05 g/mol 328.07 g/mol

Appearance
Light yellow to yellow

solid

Light yellow to yellow

solid

Melting Point 84-85 °C
Expected to be similar

to Tetrasul

Boiling Point
408.1 ± 45.0 °C

(Predicted)

Expected to be similar

to Tetrasul

Water Solubility Low (0.03 mg/L) Expected to be low

Log P (Octanol/Water) High (hydrophobic) Expected to be high

Solubility

Soluble in chloroform,

slightly soluble in

dichloromethane

Expected to have

similar solubility

CAS Number 2227-13-6 Not available

Mechanism of Action
Tetrasul functions as an acaricide by inhibiting oxidative phosphorylation. Oxidative

phosphorylation is the metabolic pathway in which cells use a series of protein complexes

embedded in the inner mitochondrial membrane to generate ATP, the main energy currency of

the cell. This process involves the transfer of electrons through an electron transport chain

(ETC), which creates a proton gradient that drives ATP synthase. By inhibiting this pathway,

Tetrasul disrupts the energy supply of the target organism, leading to its death. The precise
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binding site of Tetrasul within the electron transport chain is not specified in the available

literature, but the diagram below illustrates the general pathway and the concept of inhibition.
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Figure 1: Simplified diagram of the oxidative phosphorylation pathway and potential inhibition
by Tetrasul.

Experimental Protocols
The following protocols are representative and may require optimization for specific

applications and laboratory conditions.

Hypothetical Synthesis of Tetrasul-d4
The synthesis of Tetrasul-d4 would likely involve the coupling of a deuterated and a non-

deuterated precursor. A plausible route is the reaction of 4-chlorobenzenethiol-d4 with 1,2,4,5-

tetrachlorobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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